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Compound of Interest

Compound Name: R121919 hydrochloride

Cat. No.: B1678691 Get Quote

Technical Support Center: R121919
Hydrochloride
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals working with R121919
hydrochloride. The following information is designed to address common challenges,

particularly precipitation in aqueous solutions, during experimental procedures.

Frequently Asked Questions (FAQs)
Q1: What is R121919 hydrochloride and what are its key properties?

R121919 hydrochloride, also known as NBI 30775, is a potent and selective antagonist of the

Corticotropin-Releasing Factor Receptor 1 (CRF1).[1] It is an orally bioavailable small molecule

with anxiolytic and antidepressant effects. Key physicochemical properties are summarized in

the table below.

Q2: I am observing precipitation when I try to dissolve R121919 hydrochloride in my aqueous

buffer. What are the common causes?

Precipitation of R121919 hydrochloride in aqueous solutions is a common issue and can be

attributed to several factors:
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Limited Aqueous Solubility: Although sometimes referred to as "water-soluble," its solubility in

purely aqueous solutions is limited, especially at higher concentrations.[2]

pH of the Solution: The solubility of hydrochloride salts is often pH-dependent. As the pH of

the solution increases (becomes more neutral or basic), the compound may convert to its

less soluble free base form, leading to precipitation.

Common Ion Effect: In buffers containing chloride ions (e.g., those prepared with NaCl or

KCl), the solubility of R121919 hydrochloride can be suppressed due to the common ion

effect.[3]

Buffer Composition: Certain buffer salts can interact with the compound, leading to the

formation of less soluble complexes.

Temperature: Solubility is temperature-dependent. Preparing solutions at room temperature

or on ice may result in lower solubility compared to gentle warming.

"Salting Out" Effect: When diluting a concentrated stock solution (e.g., in DMSO) into an

aqueous buffer, the rapid change in solvent polarity can cause the compound to precipitate

out of the solution.

Q3: How can I increase the solubility of R121919 hydrochloride in my aqueous experimental

buffer?

Several strategies can be employed to improve the solubility and prevent precipitation:

Optimize pH: Maintain a slightly acidic pH (e.g., pH 3.5-5.5) in your buffer, as hydrochloride

salts are generally more soluble at lower pH values.[4]

Use of Co-solvents: For in vitro stock solutions, it is recommended to first dissolve R121919
hydrochloride in an organic solvent such as ethanol or DMSO.[5] Subsequent dilutions into

the aqueous buffer should be done carefully and with vigorous mixing.

Sonication and Gentle Warming: Using an ultrasonic bath can help to break down

aggregates and facilitate dissolution. Gentle warming (e.g., 37°C) can also increase

solubility, but care should be taken to avoid degradation of the compound.
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Use of Solubilizing Agents: For in vivo studies, formulations often include solubilizing agents

like polyethylene glycol (PEG), Tween-80, or cyclodextrins.[6] These may also be adaptable

for certain in vitro experiments, but potential effects on the experimental system should be

considered.

Prepare Fresh Solutions: It is always best to prepare solutions fresh for each experiment to

avoid issues with stability and precipitation over time.

Q4: What is the recommended procedure for preparing a stock solution of R121919
hydrochloride?

It is highly recommended to prepare a concentrated stock solution in an organic solvent and

then dilute it into your aqueous buffer for the final experimental concentration. A detailed

protocol is provided in the "Experimental Protocols" section below.

Data Presentation
Table 1: Physicochemical Properties of R121919 Hydrochloride

Property Value Reference

Molecular Formula C₂₂H₃₂N₆·HCl [5]

Molecular Weight 416.99 g/mol

Appearance White to off-white solid

Storage Store at +4°C [5]

Table 2: Solubility of R121919 Hydrochloride in Organic Solvents
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Solvent
Maximum
Concentration
(mg/mL)

Maximum
Concentration
(mM)

Notes Reference

Ethanol 41.7 100

DMSO 4.17 10
Gentle warming

may be required.

DMSO 6.2 16.29

Ultrasonic

assistance may

be needed. Use

freshly opened

DMSO as it is

hygroscopic.

[6]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Stock Solution of R121919 Hydrochloride in DMSO

Weighing: Accurately weigh the required amount of R121919 hydrochloride powder in a

sterile microcentrifuge tube. For 1 mL of a 10 mM stock, you will need 4.17 mg.

Solvent Addition: Add the appropriate volume of fresh, high-quality, anhydrous DMSO to the

tube.

Dissolution: Vortex the tube for 1-2 minutes. If the compound is not fully dissolved, use an

ultrasonic water bath for 10-15 minutes. Gentle warming (e.g., to 37°C) can also be applied.

Visual Inspection: Visually inspect the solution to ensure it is clear and free of any particulate

matter.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile

cryovials to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of Working Solutions in Aqueous Buffer
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Thawing: Thaw a single aliquot of the R121919 hydrochloride stock solution at room

temperature.

Dilution: To minimize precipitation upon dilution (salting out), perform serial dilutions in your

aqueous buffer.

Vortexing: Immediately after adding the stock solution to the aqueous buffer, vortex the

solution vigorously to ensure rapid and uniform mixing.

Final Concentration: Prepare the final desired concentration in your experimental buffer

immediately before use. Do not store dilute aqueous solutions for extended periods.

Mandatory Visualizations
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Caption: Simplified CRF1 Receptor Signaling Pathway.
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Precipitation Observed in
Aqueous Solution

Is the buffer pH < 6.0?

Adjust buffer to a lower pH
(e.g., 4.0-5.5)

No

Is the final concentration high?

Yes

Lower the final working
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Yes

Was a single large dilution performed?

No

Use serial dilutions with
vigorous mixing

Yes

Was a fresh, anhydrous
organic stock solvent used?

No

Prepare a new stock solution
with fresh, high-quality solvent

No

Consider using co-solvents or
solubilizing agents (if compatible)

Yes

Solution is Clear
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Caption: Troubleshooting Precipitation of R121919 Hydrochloride.
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Start: Prepare R121919 HCl Solution

1. Accurately weigh
R121919 HCl powder

2. Dissolve in fresh, anhydrous
DMSO or Ethanol to make

a concentrated stock

3. Use sonication or gentle
warming if necessary

4. Perform serial dilutions
into the final aqueous buffer

5. Vortex vigorously
during dilution

6. Use the final working
solution immediately

End: Solution ready for experiment

Click to download full resolution via product page

Caption: Recommended Workflow for Solution Preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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